Cas no 885911-02-4 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide)

• Product name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 885911-02-4
• MF: C₁₇H₁₆N₂O₃S₃
• MW: 392.515540122986
• CID: 5984067
• PubChem ID: 7544984

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• 2-(4-methylphenyl)sulfanyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)acetamide
• F2537-0082
• N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-2-[(4-METHYLPHENYL)SULFANYL]ACETAMIDE
• AKOS003051777
• 885911-02-4
• N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide

• Inchi： 1S/C17H16N2O3S3/c1-11-3-5-12(6-4-11)23-10-16(20)19-17-18-14-8-7-13(25(2,21)22)9-15(14)24-17/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key： FCICNSYYMFKUGH-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(C)(=O)=O)C=C2S1)(=O)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 392.03230590g/mol
• Monoisotopic Mass: 392.03230590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 138Ų

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide

Comprehensive Overview of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 885911-02-4)

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide, with the CAS number 885911-02-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methanesulfonyl and methylphenylsulfanyl groups in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for benzothiazole derivatives has surged due to their applications in treating inflammatory diseases, cancer, and microbial infections. Researchers are particularly intrigued by the sulfanylacetamide moiety in this compound, which is often associated with enzyme inhibition and receptor modulation. The CAS 885911-02-4 compound is frequently discussed in academic circles for its potential as a kinase inhibitor, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and this compound's unique structure could offer new avenues for treatment.

The synthesis of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide involves multi-step organic reactions, including sulfonylation and acylation processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its molecular weight and solubility properties make it suitable for formulation in various drug delivery systems, a critical factor in modern pharmacology.

From an SEO perspective, users often search for terms like "benzothiazole derivatives uses," "CAS 885911-02-4 supplier," and "sulfanylacetamide synthesis." These queries reflect the growing interest in this compound's commercial and research applications. Additionally, questions such as "How does N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide work?" and "What are the biological activities of benzothiazole compounds?" are common in academic and industrial forums. Addressing these queries enhances the article's relevance and visibility.

The safety profile of CAS 885911-02-4 is another area of interest. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's stability under various conditions (e.g., temperature, pH) is frequently studied to optimize storage and transportation. These aspects are crucial for pharmaceutical manufacturers and research laboratories aiming to integrate the compound into their workflows.

In conclusion, N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide represents a promising candidate in medicinal chemistry. Its multi-functional structure and broad applicability align with current trends in personalized medicine and targeted therapies. As research progresses, this compound may soon transition from laboratory benches to clinical trials, addressing unmet medical needs in various therapeutic areas.